[2-(4-Acetylanilino)-2-oxoethyl] 3-hydroxybenzotriazole-5-carboxylate

• IUPAC Name: [2-(4-acetylanilino)-2-oxoethyl] 3-hydroxybenzotriazole-5-carboxylate
• InChI: InChI=1S/C17H14N4O5/c1-10(22)11-2-5-13(6-3-11)18-16(23)9-26-17(24)12-4-7-14-15(8-12)21(25)20-19-14/h2-8,25H,9H2,1H3,(H,18,23)
• InChI Key: LIRHMUVUKONGBW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)COC(=O)C2=CC3=C(C=C2)N=NN3O
• Molecular Formula: C17H14N4O5
• Molecular Weight: 354.32 g/mol

Description

The compound [2-(4-Acetylanilino)-2-oxoethyl] 3-hydroxybenzotriazole-5-carboxylate, also known as AOTC, is a synthetic molecule that has been studied for its potential applications in biochemical research. AOTC is a derivative of benzotriazole, a heterocyclic aromatic compound that has been used in a variety of fields, including organic synthesis, material science, and medicine.

Scientific Research Applications

[2-(4-Acetylanilino)-2-oxoethyl] 3-hydroxybenzotriazole-5-carboxylate has been studied for its potential applications in biochemical research. One of the main research areas is the study of protein-protein interactions. This compound has been shown to bind to proteins through its acetylated aniline moiety, which can form hydrogen bonds and hydrophobic interactions with amino acid residues in the protein. This binding can be used to study the structure and function of proteins, as well as to develop new drugs that target specific proteins.

Mechanism of Action

The mechanism of action of [2-(4-Acetylanilino)-2-oxoethyl] 3-hydroxybenzotriazole-5-carboxylate is not fully understood, but it is believed to involve the binding of the compound to proteins. This binding can affect the conformation and activity of the protein, leading to changes in biochemical pathways and physiological processes. The specific effects of this compound depend on the protein target and the concentration of the compound used.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In studies of protein-protein interactions, this compound has been used to disrupt protein complexes and to study the binding of small molecules to proteins. This compound has also been shown to have anti-inflammatory effects, possibly through the inhibition of the NF-κB signaling pathway. In addition, this compound has been studied for its potential as an anticancer agent, as it can induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of [2-(4-Acetylanilino)-2-oxoethyl] 3-hydroxybenzotriazole-5-carboxylate is its high purity and high yield synthesis method, which makes it a viable compound for research applications. This compound is also stable under a variety of conditions, making it easy to handle and store. However, one limitation of this compound is its limited solubility in aqueous solutions, which can make it difficult to use in certain assays. In addition, the specific effects of this compound can vary depending on the protein target and the concentration used, which can make interpretation of results challenging.

Future Directions

There are many potential future directions for research on [2-(4-Acetylanilino)-2-oxoethyl] 3-hydroxybenzotriazole-5-carboxylate. One area of interest is the development of new drugs that target specific proteins, using this compound as a starting point for drug design. Another area of interest is the study of the effects of this compound on cellular pathways and physiological processes, to better understand the compound's potential therapeutic applications. Additionally, the synthesis of new derivatives of this compound could lead to compounds with improved solubility and specificity for certain protein targets.

Synthesis Methods

The synthesis of [2-(4-Acetylanilino)-2-oxoethyl] 3-hydroxybenzotriazole-5-carboxylate involves the reaction of 3-hydroxybenzotriazole-5-carboxylic acid with acetic anhydride and aniline. The reaction proceeds through the formation of an acylated intermediate, which is then deacylated to form the final product. The synthesis of this compound has been optimized to yield high purity and high yield, making it a viable compound for research applications.